5-[2-(3,4-Dimethoxyphenyl)-1-[1-(4-methylphenyl)tetrazol-5-yl]ethenyl]-1-(4-methylphenyl)tetrazole

• IUPAC Name: 5-[2-(3,4-dimethoxyphenyl)-1-[1-(4-methylphenyl)tetrazol-5-yl]ethenyl]-1-(4-methylphenyl)tetrazole
• InChI: InChI=1S/C26H24N8O2/c1-17-5-10-20(11-6-17)33-25(27-29-31-33)22(15-19-9-14-23(35-3)24(16-19)36-4)26-28-30-32-34(26)21-12-7-18(2)8-13-21/h5-16H,1-4H3
• InChI Key: QKEHWMWSDUEBAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)C(=CC3=CC(=C(C=C3)OC)OC)C4=NN=NN4C5=CC=C(C=C5)C
• Molecular Formula: C26H24N8O2
• Molecular Weight: 480.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a tetrazole ring and dimethoxyphenyl groups. Tetrazoles are a class of compounds that contain a five-membered ring made up of four nitrogen atoms and one carbon atom. Dimethoxyphenyl groups are aromatic rings with two methoxy (OCH3) substituents.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The tetrazole ring is planar and aromatic, while the dimethoxyphenyl groups would add steric bulk.

Chemical Reactions Analysis

Tetrazoles can participate in a variety of reactions, including substitutions and additions. The dimethoxyphenyl groups could potentially undergo reactions at the aromatic ring or at the methoxy groups.

Scientific Research Applications

Molecular Structure Analysis

• Tautomerism in NH-Pyrazoles : A study examined the structures of NH-pyrazoles, revealing insights into tautomerism, a phenomenon relevant for understanding the dynamic behavior of molecules similar to the one . The presence of phenol residues and complex hydrogen bond patterns in such molecules contribute to their unique structural features and potential applications in designing drugs and materials with tailored properties (Cornago et al., 2009).

• Mesomorphic Properties of Tetraphenylethenes : The synthesis and investigation of mesomorphic properties of tetraphenylethenes highlight the potential of such compounds for applications in materials science, particularly in the development of liquid crystal displays and other optical devices (Schultz et al., 2001).

• Crystal Structures and Hydrogen Bonding : Research on the crystal structures of tetrazole derivatives emphasizes the importance of molecular geometry and intermolecular interactions, such as hydrogen bonding, in determining the properties and applications of these compounds. These insights can be pivotal in the design of pharmaceuticals and advanced materials (Penthala et al., 2016).

Applications in Materials Science

• Polymetallic Coordination Chemistry : A study on tetrakis(2-hydroxyphenyl)ethene derivatives reveals their application in polymetallic coordination chemistry, which is essential for the development of new catalysts and materials with specialized electronic and magnetic properties (Verkerk et al., 2002).

• Photovoltaic Applications : The synthesis and characterization of diarylamino-substituted tetraarylethene as an efficient hole transport material for perovskite solar cells demonstrate the potential of such compounds in improving the efficiency of photovoltaic devices (Cabau et al., 2015).

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Tetrazoles can be explosive, particularly when dry. The compound should be handled with care to avoid ingestion, inhalation, or contact with skin or eyes.